DT-2

• Molecular Formula: C122H223N53O23
• Molecular Weight: 2800.4 g/mol
• InChI: InChI=1S/C122H223N53O23/c1-70(2)64-91(112(195)169-86(37-21-59-152-120(141)142)107(190)163-80(30-7-14-52-127)102(185)160-78(28-5-12-50-125)100(183)159-77(27-4-11-49-124)101(184)161-79(29-6-13-51-126)103(186)164-82(32-9-16-54-129)110(193)172-90(96(132)179)66-72-67-147-69-156-72)173-113(196)92-40-24-62-174(92)115(198)93-41-25-63-175(93)114(197)89(39-23-61-154-122(145)146)171-109(192)87(38-22-60-153-121(143)144)167-106(189)84(35-19-57-150-118(137)138)168-111(194)88(46-47-94(131)177)170-108(191)85(36-20-58-151-119(139)140)166-105(188)83(34-18-56-149-117(135)136)165-104(187)81(31-8-15-53-128)162-99(182)76(26-3-10-48-123)158-98(181)75(33-17-55-148-116(133)134)157-95(178)68-155-97(180)74(130)65-71-42-44-73(176)45-43-71/h42-45,67,69-70,74-93,176H,3-41,46-66,68,123-130H2,1-2H3,(H2,131,177)(H2,132,179)(H,147,156)(H,155,180)(H,157,178)(H,158,181)(H,159,183)(H,160,185)(H,161,184)(H,162,182)(H,163,190)(H,164,186)(H,165,187)(H,166,188)(H,167,189)(H,168,194)(H,169,195)(H,170,191)(H,171,192)(H,172,193)(H,173,196)(H4,133,134,148)(H4,135,136,149)(H4,137,138,150)(H4,139,140,151)(H4,141,142,152)(H4,143,144,153)(H4,145,146,154)/t74-,75-,76-,77-,78-,79-,80-,81-,82-,83-,84-,85-,86-,87-,88-,89-,90-,91-,92-,93-/m0/s1
• InChIKey: DAAORSPUTFDOBD-CEUAVHSDSA-N

DT-2: Benchmark PKG Inhibitor for Vascular & Cell Signaling

DT-2 is a rationally designed, cell-permeable peptide inhibitor of the cGMP-dependent protein kinase (PKG) [1]. It functions as a competitive inhibitor that targets the substrate-binding site of PKG, a serine/threonine kinase essential in regulating vascular smooth muscle tone, platelet aggregation, and cell growth [2]. DT-2 is a chimeric construct comprising a PKG tight-binding sequence (W45) fused to a membrane-translocating sequence derived from HIV-Tat (DT-6) [3]. This design confers potent inhibition of PKG Iα and Iβ isoforms with a reported Ki of 12.5 nM in vitro, coupled with cell-permeability suitable for acute studies in isolated tissues and cellular models [4].

Pathway Context

PKG-dependent vascular and cell signaling research

Mechanism

Substrate-competitive; inhibits both cGMP-stimulated and basal PKG activity

Selectivity Context

Reported high PKG-over-PKA selectivity window supports pathway deconvolution

• [1] Taylor, M. S., Okwuchukwuasanya, C., Nickl, C. K., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2004). Inhibition of cGMP-Dependent Protein Kinase by the Cell-Permeable Peptide DT-2 Reveals a Novel Mechanism of Vasoregulation. Molecular Pharmacology, 65(5), 1111–1119. View Source
• [2] Pinkse, M. W. H., Rijkers, D. T. S., Dostmann, W. R., & Heck, A. J. R. (2009). Mode of action of cGMP-dependent protein kinase-specific inhibitors probed by photoaffinity cross-linking mass spectrometry. The Journal of Biological Chemistry, 284(16), 11077-11084. View Source
• [3] Dostmann, W. R., Taylor, M. S., Nickl, C. K., Brayden, J. E., Frank, R., & Tegge, W. J. (2000). Highly specific, membrane-permeant peptide blockers of cGMP-dependent protein kinase Iα inhibit NO-induced cerebral dilation. Proceedings of the National Academy of Sciences, 97(26), 14772-14777. View Source
• [4] Table 1. Inhibition constants of novel PKG blockers using unnatural amino acids. (2011). BMC Pharmacology, 11(Suppl 1), P27. View Source

DT-2: Why Generic PKG Inhibitor Substitution Fails

Selecting a PKG inhibitor requires precise knowledge of its mechanism and cellular activity. The PKG inhibitor landscape is plagued by compounds with poor cell-permeability, lack of in vivo efficacy, or overt off-target effects, making generic substitution highly unreliable. For instance, the commonly used PKG inhibitor KT5823, while potent in vitro, fails to inhibit PKG activity in intact cells and can even have paradoxical, PKG-independent functional effects [1]. Similarly, Rp-phosphorothioate analogs of cGMP (e.g., Rp-8-pCPT-cGMPS) can exhibit partial agonist activity and have shown variable, often marginal, effects in functional tissue assays [2]. DT-2 was specifically engineered to overcome these critical limitations by combining a potent inhibitory sequence with a membrane-translocating domain, enabling effective cellular uptake and robust PKG inhibition in living cells and tissues [3]. Therefore, substituting DT-2 with a less characterized or poorly cell-permeable analog would compromise experimental integrity and produce inconclusive or misleading data.

ATP-competitive inhibitors (e.g., KT5823) may show context-dependent activity in intact cells and lack basal PKG inhibition.

Rp-phosphorothioate analogs may stimulate basal PKG, confounding pathway interpretation in vascular tone assays.

Generic PKG inhibitors exhibit narrower PKA selectivity margins; functional vasoconstriction beyond baseline is not replicated.

• [1] Burkhardt, M., Glazova, M., Gambaryan, S., Vollkommer, T., Butt, E., Bader, B., Heermeier, K., Lincoln, T. M., Walter, U., & Palmetshofer, A. (2000). KT5823 inhibits cGMP-dependent protein kinase activity in vitro but not in intact human platelets and rat mesangial cells. The Journal of Biological Chemistry, 275(43), 33536–33541. View Source
• [2] Taylor, M. S., Okwuchukwuasanya, C., Nickl, C. K., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2004). Inhibition of cGMP-Dependent Protein Kinase by the Cell-Permeable Peptide DT-2 Reveals a Novel Mechanism of Vasoregulation. Molecular Pharmacology, 65(5), 1111–1119. View Source
• [3] Dostmann, W. R., Taylor, M. S., Nickl, C. K., Brayden, J. E., Frank, R., & Tegge, W. J. (2000). Highly specific, membrane-permeant peptide blockers of cGMP-dependent protein kinase Iα inhibit NO-induced cerebral dilation. Proceedings of the National Academy of Sciences, 97(26), 14772-14777. View Source

DT-2 Quantitative Evidence

PKG Iα Inhibitory Potency (Ki)

In a direct head-to-head comparison of PKG inhibitors, only DT-2 was able to reduce the cGMP-independent (basal) activity of purified recombinant PKG. KT5823 had no effect on basal PKG activity, while Rp-8-pCPT-cGMPS and Rp-8-Br-PET-cGMPS actually exhibited partial agonist activity. This demonstrates that DT-2 possesses a unique functional mechanism not shared by other major classes of PKG inhibitors [1].

PKG Iα Inhibitory Potency

Cross-study comparable

Ki = 12.5 ± 3 nM

Supports PKG pathway inhibition studies

Reported rank order: DT-2 > KT5823 > Rp-8-pCPT-cGMPS

Evidence Dimension	Inhibition of cGMP-independent/basal PKG activity
Target Compound Data	Decreased basal PKG activity
Comparator Or Baseline	KT5823: No effect; Rp-8-pCPT-cGMPS & Rp-8-Br-PET-cGMPS: Partial agonist activity
Quantified Difference	Qualitative difference in functional outcome (inhibition vs. no effect/agonism)
Conditions	Purified recombinant PKG Iα in vitro

Why This Matters

This unique property allows DT-2 to probe the functional role of constitutive PKG activity, a research question that cannot be addressed with other common PKG inhibitors.

• [1] Taylor, M. S., Okwuchukwuasanya, C., Nickl, C. K., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2004). Inhibition of cGMP-Dependent Protein Kinase by the Cell-Permeable Peptide DT-2 Reveals a Novel Mechanism of Vasoregulation. Molecular Pharmacology, 65(5), 1111–1119. View Source

PKG Selectivity over PKA

In a functional assay using isolated, pressurized cerebral arteries, DT-2 was directly compared to KT5823 and Rp-8-pCPT-cGMPS for its ability to reverse vasodilation induced by the cGMP analog 8-Br-cGMP. KT5823 and Rp-8-pCPT-cGMPS showed only marginal reversal. In stark contrast, DT-2 completely reversed the 8-Br-cGMP-induced dilation. Furthermore, DT-2 constricted the arteries beyond their initial baseline diameter, an effect not seen with any other inhibitor tested [1].

PKG/PKA Selectivity

Reported selectivity ratio

1,320-fold (PKA Ki / PKG Ki)

Enables cGMP vs. cAMP pathway deconvolution

KT5823 reported ~43-fold

Evidence Dimension	Reversal of 8-Br-cGMP-induced vasodilation
Target Compound Data	Complete reversal of vasodilation; induced constriction beyond baseline
Comparator Or Baseline	KT5823 and Rp-8-pCPT-cGMPS: Marginal reversal only
Quantified Difference	Qualitative difference in efficacy (complete vs. marginal)
Conditions	Isolated pressurized cerebral arteries (ex vivo)

Why This Matters

This demonstrates that DT-2 is a functionally superior tool for studying the role of PKG in vascular tone in a physiologically relevant, intact tissue setting, where other inhibitors fail.

• [1] Taylor, M. S., Okwuchukwuasanya, C., Nickl, C. K., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2004). Inhibition of cGMP-Dependent Protein Kinase by the Cell-Permeable Peptide DT-2 Reveals a Novel Mechanism of Vasoregulation. Molecular Pharmacology, 65(5), 1111–1119. View Source

Basal PKG Activity Inhibition

A direct comparison between two PKG-I peptide inhibitors, DT-2 and DT-3, in a chicken chorioallantoic membrane (CAM) angiogenesis model revealed differential in vivo efficacy. While both compounds decreased vascular length in a dose-dependent manner, DT-3 was more effective than DT-2, achieving approximately 15% inhibition at the maximal dose used, compared to a lesser effect from DT-2 [1].

Basal PKG Inhibition

Head-to-head

DT-2 reduces basal activity; Rp analogs show partial agonism

Supports constitutive PKG tone studies

Verified in isolated rat cerebral arteries

Evidence Dimension	Inhibition of vascular length in CAM angiogenesis assay
Target Compound Data	Decreased vascular length (less effective than DT-3)
Comparator Or Baseline	DT-3: More effective, ~15% inhibition at max dose
Quantified Difference	DT-3 > DT-2 in efficacy
Conditions	Chicken chorioallantoic membrane (CAM) model stimulated with VEGF

Why This Matters

This data provides crucial context for experimental design. It shows that within the same peptide family, efficacy can differ in complex biological systems, and that DT-2's utility may be more suited for acute mechanistic studies, whereas DT-3 might be preferred for longer-term in vivo angiogenesis models.

• [1] Koika, V., Zhou, Z., Vasileiadis, I., Roussos, C., Finetti, F., Monti, M., Morbidelli, L., & Papapetropoulos, A. (2010). PKG-I inhibition attenuates vascular endothelial growth factor-stimulated angiogenesis. Vascular Pharmacology, 53(5-6), 215–222. View Source

Cerebral Artery Vasoconstriction Beyond Baseline

The development of (D)-amino acid analogs of DT-2, specifically (D)-DT-2, resulted in a compound with significantly improved properties. (D)-DT-2 exhibits a lower Ki (0.8 nM) compared to the L-peptide DT-2 (Ki of 12.5 nM), representing a ~15-fold increase in potency [1]. Crucially, (D)-DT-2 is proteolytically stable in vivo, overcoming a major limitation of the parent L-peptide [2]. Furthermore, (D)-DT-2 demonstrates exceptional selectivity for PKG Iα over PKA, with a PKA/PKG selectivity ratio of 15,000, compared to 1,320 for DT-2 [1]. In vivo, (D)-DT-2 application leads to sustained PKG inhibition in vascular smooth muscle cells and significantly increases mean arterial blood pressure in mice, confirming robust and prolonged target engagement in a living organism [2].

Vasoconstriction Beyond Baseline

Head-to-head

DT-2 constricts beyond resting diameter; Rp-8-Br-PET-cGMPS does not

Functional hallmark of complete PKG inhibition

Isolated rat cerebral artery model

Evidence Dimension	Multiple: Ki (potency), PKA/PKG Selectivity, In Vivo Stability
Target Compound Data	Ki = 12.5 nM; PKA/PKG ratio = 1,320; Proteolytically unstable in vivo
Comparator Or Baseline	(D)-DT-2: Ki = 0.8 nM; PKA/PKG ratio = 15,000; Proteolytically stable in vivo
Quantified Difference	Potency: ~15-fold increase for (D)-DT-2; Selectivity: >10-fold increase for (D)-DT-2
Conditions	Biochemical kinase assays and in vivo mouse model

Why This Matters

For studies requiring in vivo administration or where maximal selectivity is paramount (e.g., to avoid confounding effects from PKA inhibition), the (D)-DT-2 analog represents a superior, fit-for-purpose alternative to DT-2.

• [1] Table 1. Inhibition constants of novel PKG blockers using unnatural amino acids. (2011). BMC Pharmacology, 11(Suppl 1), P27. View Source
• [2] Nickl, C. K., Raidas, S. K., Zhao, H., Sausbier, M., Ruth, P., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2010). (D)-Amino acid analogues of DT-2 as highly selective and superior inhibitors of cGMP-dependent protein kinase Iα. Biochimica et Biophysica Acta (BBA) - Proteins and Proteomics, 1804(3), 524–532. View Source

In Vivo Duration of Action

A study testing the effects of (D)-DT-2 and DT-3 in intact cells revealed a critical limitation. While (D)-DT-2 potently inhibited purified PKG Iα and Iβ with an IC50 of 8 nM and showed no inhibition of PKG II or PKA up to 1 µM in vitro, it failed to inhibit PKG activity in intact human platelets, rat mesangial cells, and neonatal mouse cardiac myocytes, even at concentrations up to 200 µM [1]. This discrepancy, attributed to the high intracellular PKG concentration relative to the inhibitor, underscores the fact that in vitro potency does not guarantee cellular efficacy .

In Vivo Duration of Action

Head-to-head

DT-2 transient (10–20 min); (D)-DT-2 sustained >70 min

Guides analog selection for in vivo study duration

Telemetric MAP in awake mice

Evidence Dimension	PKG Inhibition in Intact Cells
Target Compound Data	DT-2 and related peptides: No inhibition of PKG activity in intact cells (up to 200 µM)
Comparator Or Baseline	In vitro: (D)-DT-2 IC50 = 8 nM on purified PKG
Quantified Difference	Qualitative discrepancy (potent in vitro inhibitor, ineffective in intact cells)
Conditions	Intact human platelets, rat mesangial cells, mouse cardiac myocytes

Why This Matters

This evidence is crucial for procurement decisions. It highlights that while DT-2 and its analogs are excellent tools for acute, ex vivo tissue studies (e.g., pressurized arteries), they may not be suitable for experiments requiring specific PKG inhibition in intact, living cells without rigorous validation and control experiments.

• [1] Gambaryan, S., Butt, E., Kobsar, A., Geiger, J., & Walter, U. (2011). Specific PKG inhibitors: do they really exist? BMC Pharmacology, 11(Suppl 1), P27. View Source

DT-2 Best-Fit Application Scenarios

Constitutive vs. Stimulated PKG Signaling in Vascular Smooth Muscle

DT-2 is uniquely suited for this application due to its ability to reduce basal (cGMP-independent) PKG activity, a property not shared by other common PKG inhibitors like KT5823 or Rp-8-pCPT-cGMPS [1]. Researchers can use DT-2 in isolated, pressurized artery preparations to directly test the hypothesis that constitutive PKG activity plays a functional role in maintaining vascular tone, as its application leads to vasoconstriction beyond baseline levels [2].

cGMP vs. cAMP Pathway Deconvolution

For ex vivo studies where acute, cell-permeable PKG inhibition is required to validate the involvement of PKG in a rapid physiological response (e.g., NO- or cGMP-induced vasodilation), DT-2 is the superior tool [1]. Its ability to completely reverse cGMP-mediated effects in isolated arteries provides a level of functional validation that other inhibitors like KT5823 cannot achieve [2].

Acute In Vitro and Ex Vivo PKG Pharmacology

In vitro, DT-2 is a potent and well-characterized competitive inhibitor of PKG-catalyzed phosphorylation (Ki = 12.5 nM) [1]. It is an ideal reagent for biochemical assays aimed at studying PKG's catalytic mechanism, its substrate specificity, or for use as a positive control to define the PKG-dependent component of a phosphorylation event in cell lysates [2].

Sustained In Vivo PKG Inhibition

Given the documented discrepancy between DT-2's in vitro potency and its lack of effect in some intact cell types, DT-2 can serve as a valuable negative or validation control in cell culture experiments [1]. A lack of effect with DT-2 in a cellular assay where PKG involvement is suspected should prompt the use of orthogonal methods (e.g., siRNA, CRISPR) to confirm target engagement, ensuring experimental rigor [2].

Application

Selection Property

Validation Focus

Constitutive vs. stimulated PKG signaling in vascular models

Basal PKG inhibition capability

Constitutive tone removal in isolated vessel preparations

cGMP vs. cAMP pathway deconvolution

Reported high PKG/PKA selectivity

Pathway-specific kinase attribution in co-expressing tissues

Acute in vitro and ex vivo PKG pharmacology

Substrate-competitive mechanism, cell permeability

Rapid-onset PKG blockade in cell/tissue assays

Sustained in vivo PKG inhibition studies

Proteolytic stability (D-amino acid form)

Sustained target engagement over extended time courses

• [1] Taylor, M. S., Okwuchukwuasanya, C., Nickl, C. K., Tegge, W., Brayden, J. E., & Dostmann, W. R. G. (2004). Inhibition of cGMP-Dependent Protein Kinase by the Cell-Permeable Peptide DT-2 Reveals a Novel Mechanism of Vasoregulation. Molecular Pharmacology, 65(5), 1111–1119. View Source
• [2] Pinkse, M. W. H., Rijkers, D. T. S., Dostmann, W. R., & Heck, A. J. R. (2009). Mode of action of cGMP-dependent protein kinase-specific inhibitors probed by photoaffinity cross-linking mass spectrometry. The Journal of Biological Chemistry, 284(16), 11077-11084. View Source